N-methyl-N-phenylpiperidin-3-amine hydrochloride
Description
“N-methyl-N-phenylpiperidin-3-amine hydrochloride” is a chemical compound with a phenyl moiety directly attached to piperidine . It belongs to the class of phenylpiperidines, which are known for their variety of pharmacological effects, including morphine-like activity or other central nervous system effects .
Molecular Structure Analysis
The molecular formula of “this compound” is C12H19ClN2 . The InChI code is 1S/C12H18N2.ClH/c1-14(11-5-3-2-4-6-11)12-7-9-13-10-8-12;/h2-6,12-13H,7-10H2,1H3;1H .Physical And Chemical Properties Analysis
“this compound” has a molecular weight of 226.75 . It is stored at room temperature and is available in liquid form .Safety and Hazards
Future Directions
Piperidines, including “N-methyl-N-phenylpiperidin-3-amine hydrochloride”, are among the most important synthetic fragments for designing drugs . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This suggests that there is a significant potential for future research and development in this area.
properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for N-methyl-N-phenylpiperidin-3-amine hydrochloride involves the reaction of N-methylpiperidin-3-amine with phenylmagnesium bromide followed by treatment with hydrochloric acid to yield the final product.", "Starting Materials": [ "N-methylpiperidin-3-amine", "Phenylmagnesium bromide", "Hydrochloric acid" ], "Reaction": [ "Add phenylmagnesium bromide to a solution of N-methylpiperidin-3-amine in anhydrous ether", "Stir the reaction mixture at room temperature for several hours", "Add hydrochloric acid to the reaction mixture to quench the reaction", "Extract the product with a suitable organic solvent", "Dry the organic layer over anhydrous magnesium sulfate", "Concentrate the solution to yield N-methyl-N-phenylpiperidin-3-amine hydrochloride as a white solid" ] } | |
CAS RN |
2648957-02-0 |
Molecular Formula |
C12H19ClN2 |
Molecular Weight |
226.7 |
Purity |
95 |
Origin of Product |
United States |
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